Cas no 874204-69-0 (Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester)

• Product Name: Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester
• CAS No: 874204-69-0
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 1900648
• PubChem ID: 165353804
• Update Time: 2025-04-21

Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, phenylmethyl ester
• DTXSID301193077
• 874204-69-0
• Phenylmethyl 3-[(1E)-3-ethoxy-3-oxo-1-propen-1-yl]benzoate

• Inchi： 1S/C19H18O4/c1-2-22-18(20)12-11-15-9-6-10-17(13-15)19(21)23-14-16-7-4-3-5-8-16/h3-13H,2,14H2,1H3/b12-11+
• InChI Key： VPPWTIGCCLYNLN-VAWYXSNFSA-N
• SMILES： O(C(C1=CC=CC(/C=C/C(=O)OCC)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.12050905Da
• Monoisotopic Mass: 310.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų